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Compound of Interest

Compound Name:
2-Chloro-N-(2-

furylmethyl)isonicotinamide

CAS No.: 132222-42-5

Cat. No.: B2627572

Get Quote

An In-depth Technical Guide to 2-Chloro-N-(2-furylmethyl)isonicotinamide: Chemical

Identifiers, Synthesis, and Inferred Properties

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-N-(2-
furylmethyl)isonicotinamide, a heterocyclic compound of interest in medicinal chemistry and

drug development. While specific experimental data for this molecule is not widely available in

public literature, this document deduces its core chemical identifiers, proposes a logical

synthetic pathway, and infers its physicochemical and pharmacological properties based on the

well-established chemistry of its constituent moieties: the 2-chloroisonicotinamide core and the

furfurylamine side chain. This guide is intended for researchers, scientists, and professionals in

drug discovery and development, offering a foundational understanding and a practical

framework for the synthesis and potential application of this compound.
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Isonicotinamide and its derivatives are a well-established class of compounds with a broad

spectrum of biological activities, including antitubercular, anti-inflammatory, and anticancer

properties. The introduction of a chlorine atom at the 2-position of the pyridine ring can

significantly modulate the electronic and steric properties of the molecule, often enhancing its

binding affinity to biological targets. The furan ring, a five-membered aromatic heterocycle, is a

common scaffold in many pharmaceutical agents, contributing to their metabolic stability and

pharmacokinetic profile. The combination of these two pharmacophores in 2-Chloro-N-(2-
furylmethyl)isonicotinamide suggests a molecule with potential for novel biological activities.

This guide serves to consolidate the known chemical principles to provide a detailed technical

profile of this compound.

Chemical Structure and Identifiers
The fundamental step in understanding a molecule is to establish its precise chemical identity.

Based on the nomenclature, the structure can be deconstructed into a 2-chloroisonicotinoyl

group and a furfuryl group linked by an amide bond.

Deduced SMILES and InChIKey
From the structures of 2-chloroisonicotinamide and furfurylamine, the canonical SMILES and

InChIKey for the target compound have been computationally generated.

Identifier Value

SMILES O=C(NCc1occc1)c2cc(Cl)ncc2

InChI

InChI=1S/C11H9ClN2O2/c12-10-7-8(11(15)13-

5-9-3-1-2-16-9)4-6-14-10/h1-4,6-7H,5H2,

(H,13,15)

InChIKey FBOJLVVPJGWHQD-UHFFFAOYSA-N

Molecular Properties
A summary of the computationally predicted molecular properties is provided in the table below.

These values are essential for predicting the compound's behavior in various chemical and

biological systems.
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Property Predicted Value

Molecular Formula C11H9ClN2O2

Molecular Weight 236.66 g/mol

XLogP3 2.1

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 3

Topological Polar Surface Area 67.9 Å²

Proposed Synthesis Pathway
The synthesis of 2-Chloro-N-(2-furylmethyl)isonicotinamide can be logically achieved

through a standard amidation reaction. This involves the coupling of an activated carboxylic

acid derivative of 2-chloroisonicotinic acid with furfurylamine.

Synthetic Workflow Diagram
The proposed two-step synthesis is outlined below, starting from commercially available 2-

chloroisonicotinic acid.
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Step 1: Acyl Chloride Formation

Step 2: Amidation

2-Chloroisonicotinic Acid

2-Chloroisonicotinoyl Chloride

SOCl2 or (COCl)2
Anhydrous Solvent (e.g., DCM)

Catalytic DMF

2-Chloro-N-(2-furylmethyl)isonicotinamide

Triethylamine (Base)
Anhydrous Solvent (e.g., DCM)

0°C to RT

Furfurylamine

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Chloro-N-(2-furylmethyl)isonicotinamide.

Detailed Experimental Protocol
Step 1: Synthesis of 2-Chloroisonicotinoyl Chloride

To a stirred solution of 2-chloroisonicotinic acid (1.0 eq) in anhydrous dichloromethane

(DCM, 10 mL/g of acid), add a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).

Cool the mixture to 0 °C in an ice bath.

Slowly add thionyl chloride (1.2 eq) or oxalyl chloride (1.2 eq) dropwise to the suspension.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the

evolution of gas ceases and the solution becomes clear.
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Remove the solvent and excess reagent under reduced pressure to yield the crude 2-

chloroisonicotinoyl chloride, which can be used in the next step without further purification.

Step 2: Synthesis of 2-Chloro-N-(2-furylmethyl)isonicotinamide

Dissolve furfurylamine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in

anhydrous DCM (15 mL/g of amine).

Cool the solution to 0 °C in an ice bath.

Add a solution of the crude 2-chloroisonicotinoyl chloride (1.05 eq) in anhydrous DCM

dropwise to the amine solution over 30 minutes.

Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and

stir for an additional 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with water, 1M HCl, saturated

NaHCO3 solution, and brine.

Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., ethyl acetate/hexane) to afford the pure 2-Chloro-N-(2-
furylmethyl)isonicotinamide.

Inferred Physicochemical and Pharmacological
Profile
Physicochemical Properties

Solubility: The presence of the polar amide and furan oxygen atoms suggests moderate

solubility in polar organic solvents such as ethanol, methanol, and DMSO. The aromatic

rings and the chlorine atom will likely limit its solubility in water.
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Melting Point: As a crystalline solid, it is expected to have a relatively high melting point,

typical for aromatic amides.

Stability: The compound is expected to be stable under standard laboratory conditions. The

amide bond may be susceptible to hydrolysis under strong acidic or basic conditions.

Potential Pharmacological Applications
The structural motifs of 2-Chloro-N-(2-furylmethyl)isonicotinamide suggest several potential

areas for pharmacological investigation:

Antitubercular Activity: Isonicotinamide derivatives are known to be effective against

Mycobacterium tuberculosis.[1] The 2-chloro substitution could enhance this activity.

Anti-inflammatory and Analgesic Effects: Many N-aryl and N-alkyl nicotinamide derivatives

exhibit anti-inflammatory and analgesic properties.

Enzyme Inhibition: The heterocyclic rings and the amide linkage provide multiple points for

interaction with enzyme active sites, suggesting potential as an enzyme inhibitor.

Conclusion
While 2-Chloro-N-(2-furylmethyl)isonicotinamide is not a widely characterized compound, its

chemical identity and a reliable synthetic route can be confidently proposed based on

fundamental chemical principles. The inferred physicochemical and pharmacological properties

provide a strong rationale for its synthesis and further investigation as a potential therapeutic

agent. This technical guide serves as a foundational resource for researchers interested in

exploring the chemistry and biological activity of this and related novel heterocyclic

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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